Cas no 207113-14-2 (1H-1,4-Diazepine, 5-(bromodifluoromethyl)-2,3-dihydro-)

• Product Name: 1H-1,4-Diazepine, 5-(bromodifluoromethyl)-2,3-dihydro-
• CAS No: 207113-14-2
• MF: C₆H₇BrF₂N₂
• MW: 225.033987283707
• CID: 3902643
• PubChem ID: 15403461
• Update Time: 2025-07-16

1H-1,4-Diazepine, 5-(bromodifluoromethyl)-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine, 5-(bromodifluoromethyl)-2,3-dihydro-
• 5-(BROMODIFLUOROMETHYL)-2,3-DIHYDRO-1H-1,4-DIAZEPINE
• 207113-14-2

• Inchi： 1S/C6H7BrF2N2/c7-6(8,9)5-1-2-10-3-4-11-5/h1-2,10H,3-4H2
• InChI Key： IPUCTGVSOAFIDZ-UHFFFAOYSA-N
• SMILES： N1C=CC(C(Br)(F)F)=NCC1

Computed Properties

• Exact Mass: 223.97607Da
• Monoisotopic Mass: 223.97607Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 24.4Ų

Additional information on 1H-1,4-Diazepine, 5-(bromodifluoromethyl)-2,3-dihydro-

Comprehensive Overview of 1H-1,4-Diazepine, 5-(bromodifluoromethyl)-2,3-dihydro- (CAS No. 207113-14-2)

The compound 1H-1,4-Diazepine, 5-(bromodifluoromethyl)-2,3-dihydro- (CAS No. 207113-14-2) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a bromodifluoromethyl group attached to a diazepine ring, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological pathways. The compound's CAS number 207113-14-2 is frequently searched in scientific databases, reflecting its relevance in modern chemistry.

In recent years, the demand for fluorinated compounds like 1H-1,4-Diazepine, 5-(bromodifluoromethyl)-2,3-dihydro- has surged due to their enhanced stability and bioavailability. This trend aligns with the growing focus on sustainable chemistry and green synthesis, as scientists seek eco-friendly methods to produce such molecules. The incorporation of bromine and fluorine atoms in the structure also contributes to its versatility, enabling its use in cross-coupling reactions and other advanced synthetic protocols. These properties make it a hotspot for queries related to organic synthesis and medicinal chemistry.

Another area of interest is the compound's role in the development of small-molecule inhibitors. With the rise of precision medicine, researchers are exploring how 1H-1,4-Diazepine derivatives can target specific enzymes or receptors. This aligns with popular search terms like "diazepine-based therapeutics" and "fluorinated drug candidates." The compound's CAS No. 207113-14-2 often appears in patent literature, underscoring its commercial potential. Additionally, its stability under various conditions makes it a candidate for high-throughput screening in drug development pipelines.

From a technical perspective, the synthesis of 1H-1,4-Diazepine, 5-(bromodifluoromethyl)-2,3-dihydro- involves multi-step reactions, often starting from readily available precursors. The process typically includes halogenation and cyclization steps, which are topics of frequent inquiry in academic forums. Optimizing these reactions for higher yields and purity is a key challenge, as reflected in searches for "efficient diazepine synthesis methods." The compound's molecular weight and solubility profiles are also critical parameters for researchers, influencing its applicability in various formulations.

Beyond pharmaceuticals, 1H-1,4-Diazepine, 5-(bromodifluoromethyl)-2,3-dihydro- has potential applications in material science. Its ability to form stable complexes with metals could pave the way for innovations in catalysis and polymer chemistry. This interdisciplinary appeal is evident in search trends combining terms like "diazepine-metal interactions" and "advanced functional materials." As industries increasingly prioritize multifunctional compounds, the relevance of this molecule is expected to grow further.

In conclusion, 1H-1,4-Diazepine, 5-(bromodifluoromethyl)-2,3-dihydro- (CAS No. 207113-14-2) represents a versatile and highly studied compound with broad applications. Its significance in drug discovery, agrochemicals, and material science ensures its continued prominence in scientific literature and industrial research. By addressing common queries and aligning with contemporary trends like sustainable synthesis and targeted therapies, this overview highlights the compound's enduring value to the scientific community.